Cas no 367906-59-0 (2-Azetidinecarboxylicacid, 1-cyano-, methyl ester)

367906-59-0 structure
Product name:2-Azetidinecarboxylicacid, 1-cyano-, methyl ester
2-Azetidinecarboxylicacid, 1-cyano-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Azetidinecarboxylicacid, 1-cyano-, methyl ester
- Methyl1-cyano-2-azetidinecarboxylate
- methyl 1-cyanoazetidine-2-carboxylate
- 2-Azetidinecarboxylicacid,1-cyano-,methylester(9ci)
- 367906-59-0
- SCHEMBL6856402
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- Inchi: InChI=1S/C6H8N2O2/c1-10-6(9)5-2-3-8(5)4-7/h5H,2-3H2,1H3
- InChI Key: OLBQFOVWPRPLRD-UHFFFAOYSA-N
- SMILES: COC(C1CCN1C#N)=O
Computed Properties
- Exact Mass: 140.05864
- Monoisotopic Mass: 140.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.3A^2
- XLogP3: 0.6
Experimental Properties
- PSA: 53.33
2-Azetidinecarboxylicacid, 1-cyano-, methyl ester Related Literature
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Samantha R. Levine,Kimberly E. Beatty Chem. Commun., 2016,52, 1835-1838
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2. Structures of self-assembled n-alkanethiols on gold by reflection high-energy electron diffraction†Mithun Ghosh,Ding-Shyue Yang Phys. Chem. Chem. Phys., 2020,22, 17325-17335
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Andrew L. Johnson,Matthew G. Davidson,Yolanda Pérez,Matthew D. Jones,Nicolas Merle,Paul R. Raithby,Stephen P. Richards Dalton Trans., 2009, 5551-5558
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Hideyuki Shinmori,Chihiro Mochizuki Chem. Commun., 2017,53, 6569-6572
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